2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol

• IUPAC Name: 2-[4-[6-(cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol
• InChI: InChI=1S/C15H25N5O/c1-12(10-21)19-4-6-20(7-5-19)15-8-14(17-11-18-15)16-9-13-2-3-13/h8,11-13,21H,2-7,9-10H2,1H3,(H,16,17,18)
• InChI Key: KYMQOFBJUJOWNL-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)N1CCN(CC1)C2=NC=NC(=C2)NCC3CC3
• Molecular Formula: C15H25N5O
• Molecular Weight: 291.39 g/mol

Description

2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized using a multistep process that involves the use of various reagents and solvents. The compound has been found to have a wide range of applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol is not fully understood. However, it is believed to act as an allosteric modulator of certain receptors in the brain, which can lead to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol in lab experiments is its ability to modulate the release of various neurotransmitters, which can be useful in studying the effects of other compounds on the nervous system. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research involving 2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol. One possible direction is to further investigate its mechanism of action, which could lead to the development of new drugs that target the same receptors. Another possible direction is to study its effects on other physiological systems, such as the cardiovascular system or the immune system. Additionally, more research is needed to determine the long-term effects of this compound on the brain and other organs.

Synthesis Methods

The synthesis of 2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol involves a multistep process that begins with the reaction of 6-(Cyclopropylmethylamino)pyrimidine-4-carbaldehyde with 1-bromo-3-chloropropane in the presence of a base. This reaction results in the formation of 2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-one, which is then reduced using sodium borohydride to yield the final product.

Scientific Research Applications

2-[4-[6-(Cyclopropylmethylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-ol has been found to have a wide range of applications in scientific research. One of the major applications of this compound is in the field of biochemistry, where it is used as a tool to study the biochemical and physiological effects of various compounds on living organisms.